1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol

• CAS No.: 600647-67-4
• Molecular Formula: C15H16N2O
• Molecular Weight: 240.30 g/mol
• IUPAC Name: 1-(3-methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol
• InChI: InChI=1S/C15H16N2O/c1-10-9-16-6-5-13(10)15-14-3-2-12(18)8-11(14)4-7-17-15/h2-3,5-6,8-9,15,17-18H,4,7H2,1H3
• InChI Key: OOJUAVZVMJFJJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)C2C3=C(CCN2)C=C(C=C3)O

Description

The compound 1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol features a tetrahydroisoquinoline core substituted with a 3-methylpyridinyl group at the 1-position and a hydroxyl group at the 6-position. This scaffold is structurally related to bioactive molecules targeting adrenoceptors, orexin receptors, and estrogen receptors.

Preparation Methods

Bischler–Napieralski Reaction

The Bischler–Napieralski reaction is a well-known method for synthesizing tetrahydroisoquinolines. This method typically involves the cyclization of a phenethylamine derivative with an aldehyde or ketone under acidic conditions.

Mechanism:

• An amine reacts with an aldehyde to form an imine.
• The imine undergoes cyclization to form the tetrahydroisoquinoline structure.

Example:
A study demonstrated that using 2-(3-Methylpyridin-4-yl)-ethylamine as a starting material and reacting it with an appropriate aldehyde in the presence of a Lewis acid catalyst can yield 1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol with high efficiency.

One-Pot Multi-Component Reactions (MCR)

One-pot multi-component reactions have gained popularity due to their simplicity and efficiency in synthesizing complex molecules.

Mechanism:
In this approach, multiple reactants are combined in a single reaction vessel to form the desired product through sequential reactions.

Example:
A recent report described a one-pot synthesis involving malononitrile, aromatic aldehydes, and amines under solvent-free conditions. This method yielded various tetrahydroisoquinoline derivatives with yields ranging from 85% to 97%.

Transfer Hydrogenation

Transfer hydrogenation is another effective method for synthesizing tetrahydroisoquinoline derivatives. It often involves the reduction of dihydroisoquinoline intermediates using chiral catalysts.

Mechanism:
The process typically employs a chiral Ru(II) complex as a catalyst to facilitate the asymmetric transfer hydrogenation of the dihydroisoquinoline precursor.

Example:
Research indicated that applying transfer hydrogenation to specific dihydroisoquinoline derivatives resulted in high enantiomeric excess and yield of the target tetrahydroisoquinoline.

Reduction of N-Acyl Derivatives

This method involves the reduction of N-acyl derivatives of tetrahydroisoquinolines to obtain the final product.

Mechanism:
N-acyl derivatives are reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Example:
An efficient synthesis route was described where N-acyl derivatives were reduced under controlled conditions to yield 1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol.

• Comparative Analysis of Preparation Methods

The following table summarizes the different preparation methods for 1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol along with their advantages and typical yields:

Method	Description	Advantages	Typical Yield
Bischler–Napieralski Reaction	Cyclization of phenethylamine with aldehyde	High selectivity	Up to 90%
One-Pot MCR	Multi-component reaction under solvent-free conditions	Simplicity and efficiency	85% - 97%
Transfer Hydrogenation	Asymmetric reduction using chiral catalysts	High enantiomeric purity	High
Reduction of N-Acyl Derivatives	Reduction of acyl derivatives	Straightforward approach	Varies

• Conclusion

Chemical Reactions Analysis

1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde under specific conditions.

Reduction: The compound can be reduced to form different derivatives, depending on the reagents used.

Substitution: The methyl and hydroxyl groups can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various halogenating agents

Scientific Research Applications

Neuropharmacology

1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol has been studied for its potential effects on neurological disorders. Preliminary studies suggest that it may interact with various neurotransmitter systems, particularly those involving dopamine receptors. Research indicates that compounds with similar structures are often involved in modulating cognitive functions and motor control .

Table 1: Comparison of Similar Compounds

Compound Name	Structural Features	Biological Activity	Unique Aspects
1-(2-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol	Similar tetrahydroisoquinoline core	Antidepressant	Different methyl substitution pattern affects receptor binding
6-Hydroxy-tetrahydroisoquinoline	Hydroxyl group at position 6	Neuroprotective	Lacks pyridine moiety; different pharmacological profile
1-(Pyridin-2-yl)-1,2,3,4-tetrahydroisoquinolin	Pyridine at position 2	Anticancer	Variation in nitrogen positioning alters activity

This table illustrates how subtle changes in structure can lead to significant differences in biological activity and potential applications.

Drug Development

The compound is being investigated as a lead for developing drugs targeting D1 dopamine receptors. These receptors are implicated in several neurological conditions such as schizophrenia, Parkinson's disease, and attention deficit hyperactivity disorder (ADHD). The positive allosteric modulation of D1 receptors by compounds like 1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol could enhance therapeutic efficacy for these disorders .

Study on D1 Receptor Modulation

A study highlighted the synthesis of various tetrahydroisoquinoline derivatives and their evaluation as D1 receptor modulators. The results indicated that certain derivatives exhibited promising activity in enhancing D1 receptor signaling pathways. This suggests that the compound could be further explored for its therapeutic potential in conditions where D1 receptor modulation is beneficial .

In vitro assays have been conducted to evaluate the biological activity of 1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol against various cell lines. These studies demonstrated its ability to inhibit specific pathways related to neurodegeneration and cancer cell proliferation. The compound's low toxicity profile further supports its candidacy for drug development .

Mechanism of Action

The mechanism of action of 1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The tetrahydroisoquinolin-6-ol core is a common pharmacophore in medicinal chemistry. Substituents at the 1- and 6-positions significantly influence biological activity, solubility, and receptor selectivity. Below is a detailed comparison with key analogs from the evidence:

Substituent Effects at the 1-Position

Compound Name	Substituent at 1-Position	Biological Activity/Relevance	Reference
1-(3,5-Diiodo-4-methoxybenzyl)-1,2,3,4-tetrahydroisoquinolin-6-ol	3,5-Diiodo-4-methoxybenzyl	Potent β3-adrenoceptor agonist; investigated for obesity and type 2 diabetes treatment .
N-Benzyl-2-{1-[(3,4-dimethoxyphenyl)methyl]-6-acetamido-... (28a)	3,4-Dimethoxyphenylmethyl	Selective orexin receptor antagonist; modulates neuroexcitatory pathways .
2-[(Trifluoromethyl)sulfonyl]-1,2,3,4-tetrahydroisoquinolin-6-ol (W23)	Trifluoromethylsulfonyl	Binds estrogen receptors (ER) with moderate affinity; structural promiscuity noted .
Target Compound	3-Methylpyridin-4-yl	Hypothesized to interact with adrenoceptors or neurotransmitter systems (no direct data).	N/A

Key Observations :

• Electron-withdrawing groups (e.g., trifluoromethylsulfonyl in W23) enhance ER binding but reduce solubility .
• Aromatic substitutions (e.g., dimethoxyphenylmethyl in 28a) improve receptor selectivity, particularly for orexin receptors .
• The 3-methylpyridinyl group in the target compound may enhance CNS penetration due to its basic nitrogen and lipophilic methyl group, similar to neuroactive pyridine derivatives.

Functional Group Modifications at the 6-Position

Compound Name	6-Position Modification	Impact on Activity	Reference
1-(3-Fluoro-4-hydroxybenzyl)-1,2,3,4-tetrahydroisoquinolin-6-ol (S)-29	Hydroxyl group	Enhances hydrogen-bonding potential; improves receptor binding affinity .
N-{2-[(Benzylcarbamoyl)methyl]-1-[(3,4-dimethoxyphenyl)methyl]-... (28c)	Benzamide	Increases metabolic stability; reduces off-target effects .
Ethyl N-{2-[(benzylcarbamoyl)methyl]-1-...carbamate (23b)	Ethyl carbamate	Modifies pharmacokinetics; prolongs half-life .

Key Observations :

• Hydroxyl groups (e.g., in S-29) are critical for hydrogen bonding with receptors, as seen in β-adrenoceptor agonists .
• Amide or carbamate substitutions (e.g., in 28c, 23b) improve metabolic stability and oral bioavailability .

Biological Activity

1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol is an organic compound featuring a tetrahydroisoquinoline core, which is prevalent in various biologically active molecules. Its molecular formula is C15H16N2O. This compound has garnered attention in medicinal chemistry due to its potential pharmacological effects and interactions with biological targets.

Biological Activity Overview

Preliminary studies indicate that 1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol may exhibit several biological activities:

• Neuroprotective Effects : The compound shows promise in treating neurological disorders by potentially interacting with neurotransmitter systems.
• Antidepressant Activity : Its structural features suggest a possible role in modulating serotonin receptors, which are crucial for mood regulation.
• Cytotoxicity Against Cancer Cells : Initial findings suggest that the compound may possess anticancer properties.

Structure-Activity Relationship (SAR)

The biological activity of 1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol is influenced by its structural components. The presence of the 3-methylpyridine moiety enhances its interaction with various biological targets.

Comparative Analysis

A comparative analysis of similar compounds highlights the unique aspects of 1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol:

Compound Name	Structural Features	Biological Activity	Unique Aspects
1-(2-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol	Similar tetrahydroisoquinoline core	Antidepressant	Different methyl substitution pattern affects receptor binding
6-Hydroxy-tetrahydroisoquinoline	Hydroxyl group at position 6	Neuroprotective	Lacks pyridine moiety; different pharmacological profile
1-(Pyridin-2-yl)-1,2,3,4-tetrahydroisoquinolin	Pyridine at position 2	Anticancer	Variation in nitrogen positioning alters activity

This table illustrates how subtle changes in structure can lead to significant differences in biological activity and potential applications.

Pharmacological Studies

Research has indicated that 1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol interacts with several key biological targets:

• Serotonin Receptors : The compound may act as a partial agonist or antagonist at various serotonin receptor subtypes (5-HT receptors), which are implicated in mood disorders.
• Neurotransmitter Systems : Potential interactions with dopamine and norepinephrine systems suggest a multifaceted approach to treating depression and anxiety.
• Cell Cycle Modulation : In vitro studies indicate that the compound could interfere with the G1 phase of the cell cycle in cancer cells, leading to apoptosis.

Case Studies

Recent investigations have explored the efficacy of this compound in various models:

Neuroprotective Effects

In a study examining neuroprotective properties against oxidative stress-induced neuronal damage, 1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol demonstrated significant protective effects on neuronal cells. The mechanism was attributed to its ability to scavenge free radicals and modulate apoptotic pathways.

Anticancer Activity

Another study assessed the cytotoxic effects of the compound on several cancer cell lines. Results showed that it induced apoptosis in MCF7 breast cancer cells with an IC50 value significantly lower than standard chemotherapeutic agents. The proposed mechanism involved mitochondrial dysfunction and activation of caspase pathways.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 1-(3-Methylpyridin-4-yl)-1,2,3,4-tetrahydroisoquinolin-6-ol and related derivatives?

• Methodology : Key steps include reductive amination using sodium triacetoxyborohydride (NaBH(OAc)₃) with acetic acid as a catalyst, as demonstrated in the synthesis of structurally similar tetrahydroisoquinoline derivatives (e.g., compound 58 in ). For halogenation or functionalization at the 6-position, reactions with N-bromosuccinimide (NBS) in DMF are effective . Post-synthesis purification via flash chromatography (e.g., using CH₂Cl₂/MeOH gradients) ensures >95% purity, validated by HPLC .

Q. How are structural and purity analyses performed for this compound?

• Methodology :

• Nuclear Magnetic Resonance (NMR) : ¹H NMR (400 MHz, DMSO-d₆ or CDCl₃) identifies proton environments, such as aromatic protons (δ 6.5–8.0 ppm) and methyl groups (δ 1.2–2.5 ppm) .
• Mass Spectrometry (MS) : ESI-MS confirms molecular weight (e.g., [M+H]⁺ peaks) and detects impurities .
• HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) assess purity. For salt forms (e.g., dihydrochloride), HCl treatment followed by drying under vacuum ensures stability .

Advanced Research Questions

Q. How can conflicting data on compound purity or stereochemistry be resolved?

• Methodology :

• Chiral HPLC or SFC : Resolves enantiomers if racemic mixtures form during synthesis (e.g., compound 71 in ).
• X-ray Crystallography : Validates absolute configuration for crystalline derivatives .
• Controlled Recrystallization : Use solvent systems like MeOH/EtOAc to isolate pure stereoisomers .

Q. What strategies are effective for evaluating biological activity (e.g., enzyme inhibition) of this compound?

• Methodology :

• Enzyme Assays : For nitric oxide synthase (NOS) inhibition, use recombinant human iNOS, eNOS, or nNOS expressed in Baculovirus-infected Sf9 cells. Measure IC₅₀ via radioactive L-[³H]arginine to L-[³H]citrulline conversion .
• Acetylcholinesterase (AChE) Inhibition : Adapt protocols from using Ellman’s method (DTNB reagent) to quantify thiocholine formation at 412 nm.

Q. How does modifying the pyridine or tetrahydroisoquinoline moieties affect pharmacological properties?

• Methodology :

• Structure-Activity Relationship (SAR) : Replace the 3-methylpyridinyl group with piperidine or pyrrolidine derivatives (e.g., compound 70 in ) to assess changes in NOS selectivity .
• Lipophilicity Optimization : Introduce alkyl chains (e.g., C6–C17) to study cytotoxicity and membrane permeability, as suggested in .

Q. What are the challenges in scaling up synthesis while maintaining >95% purity?

• Methodology :

• Process Chemistry : Optimize reaction stoichiometry (e.g., molar ratios of NaBH(OAc)₃ to ketone intermediates) to minimize byproducts.
• In-line Analytics : Implement PAT (Process Analytical Technology) with real-time HPLC monitoring during large-scale reactions .

Data Contradiction Analysis

Q. How to address discrepancies in reported yields for similar derivatives?

• Methodology :

• Reaction Kinetic Studies : Compare temperature-dependent outcomes (e.g., room temperature vs. reflux) for reductive amination steps. reports 60–72% yields under controlled conditions .
• Solvent Effects : Test polar aprotic solvents (DMF, DMSO) versus ethereal solvents (THF) to identify yield-limiting side reactions .

Experimental Design Considerations

Q. What controls are critical in biological assays to avoid false positives/negatives?

• Methodology :

• Negative Controls : Use enzyme preparations without substrate or compound.
• Positive Controls : Include known inhibitors (e.g., L-NAME for NOS assays) to validate assay sensitivity .